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Compound of Interest

Compound Name: TALLOW AMINE ACETATE

Cat. No.: B1167576

This technical guide provides a comprehensive overview of tallow amine acetate and its
related compounds, focusing on their chemical identifiers, properties, and applications. This
document is intended for researchers, scientists, and professionals in drug development and
industrial applications who require detailed information on these substances.

Chemical Identity and Properties

Tallow amine acetate and its derivatives are cationic surfactants derived from tallow, which is
animal fat. These compounds are utilized in a variety of industrial applications due to their
surface-active properties. The specific properties and identifiers can vary depending on the
degree of hydrogenation and other modifications.
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Chemical Name CAS Number EINECS Number Synonyms
(tallowalkyl)amineacet
ate;
amines,tallowalkyl,ace

Tallow Amine Acetate 61790-60-1 263-150-8 tates; Primary
tallowamine acetate
salt; Tallowalkylamine
acetates[1][2][3]
Amines, hydrogenated
tallow alkyl, acetates;

Hydrogenated Tallow Armac HT;

_ 61790-59-8 263-149-2

Amine Acetate Hydrogenated tallow
alkylamines
acetates[4][5]
N-Tallow-1,3-
propanediamine
acetate; Tallow

Tallow Diamine o

61791-54-6 - diamino propane

Acetate
acetate; N-Tallow
propylene diamine
acetate[6]

Ethoxylated Tallow Polyoxyethylene

] Y 61791-26-2 - yoxy ] Y

Amine tallow amine[7]

Amines, hydrogenated tallow alkylamine

tallow alkyl, acetate,

68201-30-9 -

ethoxylated, acetates hydrogenated,

(salts) ethoxylated[8]
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] Hydrogenated L
Tallow Amine . Tallow Diamine
Property Tallow Amine
Acetate Acetate
Acetate
Colorless or yellowish ~ White to off-white Light yellow to yellow
Appearance (25°C) o ] o
liquid[3] solid[4] liquid[6]
Purity/Concentration - 95%][4] 97%]6]
Amine Value (mg
90-100[4] 205-216[6]
KOH/qg)
Moisture Content (%) - < 0.5%][4] < 0.3%][6]
H (1% Aqueous
PH ( a 6.0-8.0[4]

Solution)

lodine Value (g

12/100g) 75 min[6]
RIDADR 2735[1]

Hazard Class 8[1]

Packing Group HI[1]

Synthesis and Manufacturing

The general synthesis of tallow amine derivatives involves a multi-step process starting from
animal fat.

» Hydrolysis of Tallow: Animal fat (tallow) is hydrolyzed to yield a mixture of free fatty acids.
The typical composition includes oleic acid (37-43%), palmitic acid (24—-32%), stearic acid
(20—25%), myristic acid (3—6%), and linoleic acid (2—3%).[7]

o Conversion to Fatty Amines: The resulting fatty acids are converted to fatty amines through
the nitrile process.[7] This involves reacting the fatty acids with ammonia at high temperature
and pressure over a catalyst to form nitriles, which are then hydrogenated to primary amines.

o Ethoxylation: The fatty amines are then ethoxylated by reacting them with ethylene oxide.
This process renders the molecules water-soluble and amphiphilic.[7] The degree of
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ethoxylation determines the final properties of the surfactant.

o Acetate Salt Formation: To produce tallow amine acetate, the tallow amine is neutralized
with acetic acid.[3] This exothermic reaction requires careful temperature control to prevent
the degradation of the amine.[9]
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Caption: Synthesis pathway from tallow to tallow amine acetate.

Applications

Tallow amine acetate and its derivatives have a wide range of applications, primarily as
surfactants. Their cationic nature allows them to interact with negatively charged surfaces,
making them effective in various industrial processes.

o Emulsifiers and Dispersing Agents: They are used to stabilize emulsions and disperse
particles in various formulations, including paints, coatings, and agrochemical products.[4][6]
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o Corrosion Inhibitors: These compounds can form a protective layer on metal surfaces,
preventing corrosion.[4][6] This is a critical application in the oil and gas industry.

e Lubricants: They reduce friction and wear in machinery.[6]
o Water Treatment: Used to improve the efficiency of water treatment processes.[4][6]

o Personal Care Products: Tallow amine acetate can be found in fabric softeners and
personal care products as a conditioning agent and surfactant.[1][10]

o Agrochemicals: Ethoxylated tallow amines are used as wetting agents and emulsifiers in
pesticide formulations, such as glyphosate-based herbicides, to enhance their effectiveness.

[7]

Safety and Handling

Tallow amine acetate is classified as a hazardous substance (Hazard Class 8), indicating it is
corrosive.[1] It is irritating to the skin and eyes.[3] Appropriate personal protective equipment,
such as gloves, goggles, and protective clothing, should be worn when handling this chemical.
[3] It is important to avoid inhalation of vapors and contact with strong oxidizing agents.[3] For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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